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Compound of Interest

Compound Name: Chlorodiphenylmethane

Cat. No.: B1668796

The proper disposal of chlorodiphenylmethane is a critical component of laboratory safety
and environmental responsibility. For researchers, scientists, and drug development
professionals, adherence to correct disposal protocols is essential not only for regulatory
compliance but also for the safety of personnel and the protection of the environment.
Chlorodiphenylmethane is classified as a hazardous substance, primarily due to its corrosive
nature and reactivity with water.[1] This guide provides a detailed, step-by-step procedure for
its safe handling and disposal.

Immediate Safety Precautions

Before handling chlorodiphenylmethane for disposal, it is imperative to wear the appropriate
Personal Protective Equipment (PPE) to minimize exposure risks. All handling of
chlorodiphenylmethane waste should occur in a well-ventilated area, preferably within a
certified chemical fume hood to prevent the inhalation of vapors.[1][2]

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles and a
face shield.[1]

Protects against splashes and
vapors that can cause serious

eye damage.[3][4]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[1][5]

Prevents skin contact, which

can cause severe burns.[3][4]

Body Protection

Alab coat is mandatory. An
apron and additional protective
clothing are necessary if there

is a risk of splashing.[1]

Protects the body from
accidental contact with the

chemical.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[1][4]

Prevents inhalation of harmful

vapors.[3]

Step-by-Step Disposal Protocol

The following protocol details the standard operating procedure for the safe disposal of
chlorodiphenylmethane waste. The most crucial step is to engage a licensed hazardous

waste disposal company for the final disposal.[1][3]

» Waste Identification and Segregation:

o Chlorodiphenylmethane waste must be classified as hazardous waste.[1][6]

o lItis crucial to segregate this waste from other waste streams. Do not mix it with other

chemicals, especially water, as it can react violently.[1]

o Container Selection and Labeling:

o Use a compatible, sealed, and leak-proof container for waste collection.[1][2] Plastic

containers are often preferred over glass when chemical compatibility is not an issue.[2]
The container must have a leak-proof, screw-on cap.[6]

o The container must be clearly labeled with the words "Hazardous Waste" and

"Chlorodiphenylmethane".[1][2]
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o The label must also include the full chemical name of all contents (no abbreviations), the
date of waste generation, the place of origin (department, room number), and the principal
investigator's name and contact number.[2]

e Storage:

o Store the sealed and labeled waste container in a designated, secure, and well-ventilated
hazardous waste accumulation area.[1]

o This area should be away from incompatible materials, particularly water and moisture.[1]

[4]

o Always use secondary containment, such as a lab tray, to capture any potential spills or
leaks.[6]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to schedule a pickup.[1]

o Provide them with a copy of the Safety Data Sheet (SDS) for chlorodiphenylmethane.[1]

o Do not attempt to dispose of chlorodiphenylmethane down the drain or in regular trash.

[21[3]
Spill Management
In the event of a spill, the following immediate actions should be taken:
» Evacuate the immediate area and ensure it is well-ventilated.[1]

» Wearing the appropriate PPE, contain the spill by absorbing it with an inert, non-combustible
absorbent material such as sand, silica gel, or vermiculite.[1][2][4]

o Carefully collect the absorbed material and place it into a sealed, labeled container for
hazardous waste disposal.[1][2]
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o Clean the spill area thoroughly. Do not use water to clean up spills, as
chlorodiphenylmethane reacts with it.[1]

Quantitative Data for Chlorodiphenylmethane

The following table summarizes key quantitative data for chlorodiphenylmethane, providing a
quick reference for its physical and chemical properties.

Property Value

Molecular Formula C13H1:CI[7]
Molecular Weight 202.68 g/mol [7]
Appearance Needles or liquid[7]
Melting Point 15-17 °C

Boiling Point 140 °C at 3 mmHg
Density 1.14 g/mL at 25 °C
Flash Point 112 °C (closed cup)

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1668796?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Dichlorodiphenylmethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1668796?utm_src=pdf-body
https://www.benchchem.com/product/b1668796?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodiphenylmethane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodiphenylmethane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodiphenylmethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Generation of
Chlorodiphenylmethane Waste

Spill Event

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Immediate Action

Contain with Inert
Absorbent Material

2. Classify as
Hazardous Waste

3. Segregate from
Other Waste Streams
(Especially Water)

Collect & Place in
Hazardous Waste Container
|
I
I

4. Use Leak-Proof,
Compatible Container

5. Label Container:
'Hazardous Waste'
‘Chlorodiphenylmethane'
+ Generator Info

6. Store in Designated,
Secure & Ventilated Area
with Secondary Containment

7. Contact EHS or
Licensed Disposal Company

End: Waste Collected
for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of chlorodiphenylmethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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